Sitagliptin FP Impurity B
Sitagliptin FP Impurity B
Brand Name:
Vulcanchem
CAS No.:
2088771-61-1
VCID:
VC0162363
InChI:
InChI=1S/C16H13F6N5O2/c17-9-6-11(19)10(18)4-7(9)3-8-5-12(28)23-1-2-27-13(14(29)24-8)25-26-15(27)16(20,21)22/h4,6,8H,1-3,5H2,(H,23,28)(H,24,29)/t8-/m1/s1
SMILES:
C1CN2C(=NN=C2C(F)(F)F)C(=O)NC(CC(=O)N1)CC3=CC(=C(C=C3F)F)F
Molecular Formula:
C16 H13 F6 N5 O2
Molecular Weight:
421.3
Sitagliptin FP Impurity B
CAS No.: 2088771-61-1
Cat. No.: VC0162363
Molecular Formula: C16 H13 F6 N5 O2
Molecular Weight: 421.3
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2088771-61-1 |
|---|---|
| Molecular Formula | C16 H13 F6 N5 O2 |
| Molecular Weight | 421.3 |
| IUPAC Name | (10R)-3-(trifluoromethyl)-10-[(2,4,5-trifluorophenyl)methyl]-5,6,7,9,10,11-hexahydro-[1,2,4]triazolo[3,4-c][1,4,7]triazecine-8,12-dione |
| Standard InChI | InChI=1S/C16H13F6N5O2/c17-9-6-11(19)10(18)4-7(9)3-8-5-12(28)23-1-2-27-13(14(29)24-8)25-26-15(27)16(20,21)22/h4,6,8H,1-3,5H2,(H,23,28)(H,24,29)/t8-/m1/s1 |
| SMILES | C1CN2C(=NN=C2C(F)(F)F)C(=O)NC(CC(=O)N1)CC3=CC(=C(C=C3F)F)F |
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